molecular formula C15H13F2NO2S B8354753 Ethyl 4-amino-3-(2,4-difluorophenylthio)benzoate

Ethyl 4-amino-3-(2,4-difluorophenylthio)benzoate

Cat. No.: B8354753
M. Wt: 309.3 g/mol
InChI Key: KFSQQLFJTAVSNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-amino-3-(2,4-difluorophenylthio)benzoate is a useful research compound. Its molecular formula is C15H13F2NO2S and its molecular weight is 309.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13F2NO2S

Molecular Weight

309.3 g/mol

IUPAC Name

ethyl 4-amino-3-(2,4-difluorophenyl)sulfanylbenzoate

InChI

InChI=1S/C15H13F2NO2S/c1-2-20-15(19)9-3-5-12(18)14(7-9)21-13-6-4-10(16)8-11(13)17/h3-8H,2,18H2,1H3

InChI Key

KFSQQLFJTAVSNW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)N)SC2=C(C=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCOC(=O)c1ccc([N+](=O)[O-])c(Sc2ccc(F)cc2F)c1
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Synthesis routes and methods II

Procedure details

A mixture of ethyl 3-(2,4-difluorophenylthio)-4-nitrobenzoate (1.1 g), iron powder (1.1 g) and ammonium chloride (0.11 g) in ethanol (10 ml) and water (5 ml) was stirred and refluxed for 1 hour. The mixture was filtered and the filtrate was concentrated under reduced pressure. The residue was dissolved in ethyl acetate, washed with water, dried and evaporated to give crystals of ethyl 4-amino-3-(2,4-difluorophenylthio)benzoate (1.1 g).
Name
ethyl 3-(2,4-difluorophenylthio)-4-nitrobenzoate
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1.1 g
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0.11 g
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10 mL
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5 mL
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1.1 g
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